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Compound of Interest

Compound Name: Tetrahydrofurfuryl salicylate

Cat. No.: B1683135

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tetrahydrofurfuryl salicylate
(THFES) for use in topical drug delivery systems. This document details the physicochemical
properties of THFS, its proposed mechanism as a penetration enhancer, and protocols for
formulation, in vitro evaluation, and characterization of its effects on the skin batrrier.

Introduction to Tetrahydrofurfuryl Salicylate (THFS)

Tetrahydrofurfuryl salicylate (THFS) is an ester of salicylic acid and tetrahydrofurfuryl
alcohol. Its chemical structure combines the keratolytic and anti-inflammatory properties of
salicylates with the solvent characteristics of a tetrahydrofurfuryl group. This unique
combination makes THFS a promising candidate for use as a penetration enhancer in topical
and transdermal drug delivery systems, facilitating the passage of active pharmaceutical
ingredients (APIs) through the stratum corneum, the primary barrier of the skin.[1]

Chemical Properties of Tetrahydrofurfuryl Salicylate:
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Property Value Reference
Chemical Formula C12H1404 [2]
Molecular Weight 222.24 g/mol [2]
Appearance Colorless to pale yellow liquid

Solubility Lipophilic

CAS Number 2217-35-8 [2]

Proposed Mechanism of Action as a Penetration
Enhancer

While specific mechanistic studies on Tetrahydrofurfuryl salicylate are limited in the reviewed
literature, the mechanism of action for salicylate esters as penetration enhancers is generally
attributed to their ability to disrupt the highly ordered lipid structure of the stratum corneum.[3] It
is hypothesized that THFS enhances drug penetration through one or more of the following
mechanisms:

 Disruption of Intercellular Lipids: THFS may partition into the lipid bilayers of the stratum
corneum, increasing their fluidity and creating defects. This disruption of the lipid matrix is
thought to decrease the diffusional resistance for co-administered drugs.[4]

« Interaction with Keratin: The salicylate moiety may interact with intracellular keratin, leading
to a loosening of the corneocyte structure.

 Increased Drug Solubility: THFS can act as a solvent for certain APIs, increasing their
thermodynamic activity and partitioning from the formulation into the skin.

The following diagram illustrates a proposed pathway for THFS-mediated penetration
enhancement.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15802849/
https://pubmed.ncbi.nlm.nih.gov/15802849/
https://pubmed.ncbi.nlm.nih.gov/15802849/
https://www.benchchem.com/product/b1683135?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23000063/
https://japer.in/storage/models/article/b99pcfa6lCeZaepE9W2OxvBdpHrBsRKwrIEAWMfJiBtMCtbQPCMocsgz17LB/recent-development-in-penetration-enhancers-and-techniques-in-transdermal-drug-delivery-system.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

( )

Topical Formulation

(

/

Disrupts Lipid Packing

Stratum

Lipid Bilayers

Y

Viable Epidermis & Dermis

%reased Permeation

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Gisperse Carbopol 940 in WateD

Hydrate Polymer

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Excised Skin

Y

[Assemble Franz Diffusion Cells]

Y

Equilibrate Skin

Y

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrahydrofurfuryl Salicylate: Application Notes and
Protocols for Advanced Topical Drug Delivery]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1683135#tetrahydrofurfuryl-salicylate-for-topical-
drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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